![molecular formula C21H16ClN3O3 B611740 VU0400195 CAS No. 1309434-83-0](/img/no-structure.png)
VU0400195
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Overview
Description
VU0400195 is a novel positive allosteric modulator of the metabotropic glutamate receptor 4 (mGlu(4)) with oral efficacy in an antiparkinsonian animal model.
Scientific Research Applications
Scientific Software Frameworks and Grid Computing
Modern scientific research applications benefit from advancements in software frameworks and grid computing, enhancing programming productivity. Unlike traditional applications developed in isolation, these frameworks allow for rapid assembly of new applications from existing libraries, significantly improving development time and reducing complexity (Appelbe et al., 2007).
Data-Intensive Analysis in Scientific Research
Data-intensive science requires robust software applications that address essential requirements like interoperability, integration, and efficient data handling. Hybrid technologies combining workflow, service, and portal functionalities are crucial for supporting the multifaceted requirements of scientific processes, illustrating the need for a comprehensive approach to manage and analyze large volumes of data (Yao et al., 2014).
Cyberinfrastructure and Scientific Discovery
The rapid expansion of computing technologies and scientific cyberinfrastructures has facilitated interdisciplinary research, enabling innovative discoveries at unprecedented speeds. These infrastructures provide essential services such as data storage and software applications, though they also introduce challenges, particularly in terms of security and vulnerability management (Ullman et al., 2020).
Enhancing Scientific Research with Open-Source Hardware
Open-source hardware, exemplified by platforms like Arduino, offers low-cost alternatives for scientific instrumentation and research. These technologies facilitate automated data collection and analysis, enabling more frequent and efficient research data collection efforts, crucial for advancing agricultural and natural-resource research (Fisher & Gould, 2012).
Crowdsourcing and Collaborative Scientific Research
Collaborative approaches to scientific research, such as hackathons, have shown potential in accelerating scientific discoveries and knowledge transfer. By bringing together diverse groups of researchers to work on shared challenges, these initiatives can enhance peer review, increase reproducibility, and foster innovation across various scientific domains (Ghouila et al., 2018).
Properties
1309434-83-0 | |
Molecular Formula |
C21H16ClN3O3 |
Molecular Weight |
393.83 |
IUPAC Name |
N-(3-chloro-4-((3aR,4S,7R)-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)phenyl)picolinamide |
InChI |
InChI=1S/C21H16ClN3O3/c22-14-10-13(24-19(26)15-3-1-2-8-23-15)6-7-16(14)25-20(27)17-11-4-5-12(9-11)18(17)21(25)28/h1-8,10-12,17-18H,9H2,(H,24,26)/t11-,12+,17-,18?/m1/s1 |
InChI Key |
LJUABYFUJVRUSJ-KNGMQDLYSA-N |
SMILES |
O=C(NC1=CC=C(N(C([C@]2([H])[C@](C3)([H])C=C[C@]3([H])C42)=O)C4=O)C(Cl)=C1)C5=NC=CC=C5 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
VU0400195, VU 0400195, VU-0400195, ML182, ML-182, ML 182 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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